3-(4-Aminophenyl)pyridin-4-amine

• CAS: 1258629-77-4

Core Science & Biosynthesis

Unlocking Neuronal Excitability: A Technical Guide to the Mechanism of Action of Aminopyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aminopyridine derivatives represent a class of compounds with significant therapeutic implications for a range of neurological disorders. Their clinical efficacy is rooted in a fundamental mechanism: the modulation of neuronal excitability through the blockade of voltage-gated potassium (Kv) channels. This guide provides an in-depth exploration of the molecular and cellular mechanisms of action of key aminopyridine derivatives, such as 4-aminopyridine (4-AP) and 3,4-diaminopyridine (3,4-DAP). We will delve into the biophysical principles of Kv channel blockade, the downstream consequences on synaptic transmission, and the established experimental methodologies for investigating these phenomena. This document is intended to serve as a comprehensive resource for researchers and drug development professionals, offering both foundational knowledge and practical insights into the study of these important neuromodulatory agents.

Introduction: The Clinical Significance of Aminopyridine Derivatives

Aminopyridine and its derivatives are heterocyclic organic compounds that have garnered considerable attention in the field of neuropharmacology.[1][2] Their primary therapeutic value lies in their ability to enhance neurotransmission in the central and peripheral nervous systems.[3][4] This has led to their investigation and use in treating conditions characterized by compromised neuronal signaling, such as multiple sclerosis (MS), Lambert-Eaton myasthenic syndrome (LEMS), and spinal cord injury.[2][5][6][7] The core mechanism underpinning these clinical applications is the blockade of voltage-gated potassium channels, which plays a crucial role in shaping the neuronal action potential and, consequently, neurotransmitter release.[2][3][4] Understanding the intricacies of this mechanism is paramount for the rational design of novel aminopyridine-based therapeutics with improved efficacy and safety profiles.

The Molecular Target: Voltage-Gated Potassium (Kv) Channels

Voltage-gated potassium (Kv) channels are a diverse family of transmembrane proteins that are essential for regulating neuronal excitability. They are responsible for the repolarization phase of the action potential, contributing to the precise timing and frequency of neuronal firing. The general structure of a Kv channel consists of four subunits arranged around a central pore. Each subunit contains six transmembrane segments (S1-S6), with the S1-S4 segments forming the voltage-sensing domain and the S5-S6 segments lining the ion conduction pore.

Aminopyridine derivatives exert their effects by physically occluding the pore of Kv channels, thereby inhibiting the efflux of potassium ions.[2][3] This blockade is not uniform across all Kv channel subtypes, and the specific affinity of different aminopyridines for various channels contributes to their distinct pharmacological profiles.

Biophysical Mechanism of Kv Channel Blockade

The interaction of aminopyridines with Kv channels is a dynamic process characterized by several key biophysical properties:

• State-Dependent Block: Aminopyridines typically exhibit a higher affinity for the open state of the Kv channel.[8] This means that the channels are more susceptible to blockade during periods of neuronal activity when they are actively opening and closing.

• Voltage-Dependence: The blocking and unblocking of the channel by aminopyridines can be influenced by the membrane potential.[9]

• Intracellular Site of Action: Evidence suggests that the cationic form of 4-aminopyridine acts on an intracellular binding site within the pore of the Kv channel.[10] The uncharged form of the molecule is thought to cross the cell membrane before becoming protonated in the cytoplasm and entering the channel from the intracellular side.

• Use-Dependence: The degree of channel blockade can increase with repetitive stimulation (i.e., a higher frequency of action potentials). This is because repeated channel opening provides more opportunities for the drug to access its binding site.

• Trapping: Once bound within the pore, the aminopyridine molecule can become "trapped" when the channel closes, prolonging the duration of the block.[8]

Differential Affinity for Kv Channel Subtypes

The potency of aminopyridine derivatives varies significantly among different Kv channel subtypes. This selectivity is a critical factor in their therapeutic efficacy and side-effect profiles. The half-maximal inhibitory concentration (IC50) is a common measure of a drug's potency, representing the concentration required to inhibit 50% of the channel's activity.

Aminopyridine Derivative	Kv Channel Subtype	Reported IC50 (µM)	Reference(s)
4-Aminopyridine (4-AP)	Kv1.1 (mouse)	117-147	[10]
Kv1.1, Kv1.2, Kv1.4 (human)	242-399	[11]
Shaker	~300-500	[12]
3,4-Diaminopyridine (3,4-DAP)	Kv3.3 (human)	High affinity: 2.5, Low affinity: 151	[13]
Kv3.4 (human)	High affinity: 10.3, Low affinity: 231	[13]
3-Methyl-4-aminopyridine (3Me4AP)	Shaker	More potent than 4-AP	[1][12]
3-Methoxy-4-aminopyridine (3MeO4AP)	Shaker	Less potent than 4-AP	[1][12]
3-Trifluoromethyl-4-aminopyridine (3CF34AP)	Shaker	Less potent than 4-AP	[12]

Note: IC50 values can vary depending on the experimental conditions (e.g., pH, membrane potential, expression system).

Cellular Consequences of Kv Channel Blockade

The blockade of Kv channels by aminopyridine derivatives initiates a cascade of events at the cellular level, ultimately leading to enhanced neurotransmission.

Prolongation of the Action Potential

The primary consequence of inhibiting the repolarizing potassium current is a broadening of the action potential. With the efflux of potassium ions impeded, the neuronal membrane remains depolarized for a longer duration following the initial influx of sodium ions.

Enhanced Calcium Influx

The prolonged depolarization of the presynaptic terminal keeps voltage-gated calcium (Ca2+) channels open for an extended period. This leads to a greater influx of calcium ions into the nerve terminal, a critical step in the process of neurotransmitter release.

Increased Neurotransmitter Release

The elevated intracellular calcium concentration promotes the fusion of synaptic vesicles containing neurotransmitters with the presynaptic membrane, resulting in an increased release of neurotransmitters into the synaptic cleft. In the context of the neuromuscular junction, this leads to a greater release of acetylcholine (ACh).[3] This enhanced neurotransmitter release can overcome deficits in synaptic transmission, thereby improving muscle contraction in conditions like LEMS.

Figure 1: Signaling pathway of aminopyridine-mediated enhancement of neuromuscular transmission.

Experimental Investigation of Aminopyridine Action

A thorough understanding of the mechanism of action of aminopyridine derivatives relies on a combination of electrophysiological and neurochemical techniques.

Electrophysiology: Whole-Cell Patch-Clamp

The whole-cell patch-clamp technique is the gold standard for studying the effects of drugs on ion channel function.[14] It allows for the precise control of the membrane potential of a single cell while recording the ionic currents flowing across the cell membrane.

Figure 3: Experimental workflow for a neurotransmitter release assay.

• Preparation of Synaptosomes: Isolate synaptosomes (sealed presynaptic nerve terminals) from a relevant brain region (e.g., striatum) or use a neuromuscular junction preparation.

• Radiolabeling: Incubate the preparation with a radiolabeled precursor of acetylcholine, such as [3H]-choline, which will be taken up by the nerve terminals and converted to [3H]-acetylcholine.

• Washing: Wash the preparation with a physiological buffer to remove any unincorporated radiolabel.

• Stimulation: Resuspend the synaptosomes in a buffer containing the aminopyridine derivative and a depolarizing agent (e.g., high potassium concentration) or apply electrical field stimulation to trigger neurotransmitter release.

• Sample Collection: After a defined incubation period, centrifuge the samples to pellet the synaptosomes and collect the supernatant containing the released [3H]-acetylcholine.

• Quantification: Measure the radioactivity in the supernatant using liquid scintillation counting.

• Data Analysis: Express the amount of released [3H]-acetylcholine as a percentage of the total radiolabel in the synaptosomes. Compare the release in the presence of the aminopyridine derivative to baseline and control conditions. Alternatively, non-radioactive methods such as HPLC with electrochemical detection or commercially available colorimetric assay kits can be used for quantification. [15]

Downstream Signaling and Broader Effects

While the primary mechanism of action of aminopyridines is well-established, their effects can extend beyond the immediate enhancement of neurotransmitter release. The sustained increase in neuronal activity and intracellular calcium can potentially modulate various downstream signaling pathways. For instance, changes in intracellular calcium can influence the activity of calcium-dependent enzymes such as protein kinases and phosphatases, which in turn can regulate gene expression and protein synthesis. These longer-term effects may contribute to the observed neuroprotective and restorative properties of some aminopyridine derivatives. [6]Further research is needed to fully elucidate these complex downstream signaling cascades.

Conclusion: From Mechanism to Therapeutic Innovation

The therapeutic efficacy of aminopyridine derivatives is a direct consequence of their well-defined mechanism of action: the blockade of voltage-gated potassium channels. This fundamental action leads to a cascade of events, culminating in enhanced neurotransmitter release and improved neuronal conduction. A thorough understanding of this mechanism, from the biophysical interactions with specific Kv channel subtypes to the resulting cellular responses, is crucial for the development of the next generation of aminopyridine-based therapies. By employing the experimental approaches outlined in this guide, researchers can continue to unravel the complexities of aminopyridine action and pave the way for novel therapeutic strategies for a range of debilitating neurological disorders.

References

• Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024). RSC Publishing. Available at: [Link].

• On the mechanism of 4-aminopyridine action on the cloned mouse brain potassium channel mKv1.1 - PMC - NIH. Available at: [Link].

• 4‐Aminopyridine: a pan voltage‐gated potassium channel inhibitor that enhances Kv7.4 currents and inhibits noradrenaline‐mediated contraction of rat mesenteric small arteries - NIH. Available at: [Link].

• 4-aminopyridine-a review - PubMed. Available at: [Link].

• Mechanism of 4-aminopyridine action on voltage-gated potassium channels in lymphocytes. The Journal of general physiology. Available at: [Link].

• 4-aminopyridine, a specific blocker of K(+) channels, inhibited inward Na(+) current in rat cerebellar granule cells - PubMed. Available at: [Link].

• The effect of aminopyridine for the treatment of several symptoms in people with multiple sclerosis | Cochrane. Available at: [Link].

• A high-affinity, partial antagonist effect of 3,4-diaminopyridine mediates action potential broadening and enhancement of transmitter release at NMJs - PMC - PubMed Central. Available at: [Link].

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• Methods for Quantifying Neurotransmitter Dynamics in the Living Brain With PET Imaging. Frontiers in Neurology. Available at: [Link].

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• A high affinity, partial antagonist effect of 3,4-diaminopyridine mediates action potential broadening and enhancement of transmitter release at NMJs - ResearchGate. Available at: [Link].

• Whole Cell Patch Clamp Protocol. protocols.io. Available at: [Link].

• Can anyone suggest a protocol for acetylcholine measurement? - ResearchGate. Available at: [Link].

• Computer modeling of whole-cell voltage-clamp analyses to delineate guidelines for good practice of manual and automated patch-clamp - NIH. Available at: [Link].

• 4-aminopyridine – the new old drug for the treatment of neurodegenerative diseases. Available at: [Link].

• A high-affinity, partial antagonist effect of 3,4-diaminopyridine mediates action potential broadening and enhancement of transmitter release at NMJs - PubMed. Available at: [Link].

• An Update of the Classical and Novel Methods Used for Measuring Fast Neurotransmitters During Normal and Brain Altered Function - PMC - PubMed Central. Available at: [Link].

• Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Available at: [Link].

• Neuroprotective Properties of 4-Aminopyridine | Neurology Neuroimmunology & Neuroinflammation. Available at: [Link].

• Whole-cell patch-clamp recording and parameters - PMC - PubMed Central. Available at: [Link].

• Measurement of Basal Neurotransmitter Levels Using Convolution-Based Nonfaradaic Current Removal | Analytical Chemistry - ACS Publications. Available at: [Link].

• Patch clamp techniques for single channel and whole-cell recording - The University of Texas at Dallas. Available at: [Link].

• How to determine an IC50 - FAQ 1859 - GraphPad. Available at: [Link].

• Acetylcholine Assay Kit (Colorimetric) - Cell Biolabs, Inc.. Available at: [Link].

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• How does Whole-cell voltage clamp work? | application - YouTube. Available at: [Link].

• Functional improvement in individuals with chronic spinal cord injury treated with 4-aminopyridine: A systematic review - Frontiers. Available at: [Link].

• Concentrations of 4-aminopyridine and its two major metabolites that... - ResearchGate. Available at: [Link].

• How to Properly Measure a Current-Voltage Relation?—Interpolation vs. Ramp Methods Applied to Studies of GABAA Receptors - Frontiers. Available at: [Link].

• Differential effects of low and high concentrations of 4-aminopyridine on axonal conduction in normal and injured spinal cord - PubMed. Available at: [Link].

• Recent Progress in Quantitatively Monitoring Vesicular Neurotransmitter Release and Storage With Micro/Nanoelectrodes - PubMed Central. Available at: [Link].

• Synthesis, Storage and Release of Acetylcholine - Basic Neurochemistry - NCBI Bookshelf. Available at: [Link].

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Protocols & Analytical Methods

Application Notes and Protocols: Investigating 3-(4-aminophenyl)pyridin-4-amine in Acute Myeloid Leukemia Cell Lines

Introduction: The Therapeutic Potential of Novel Pyridine Derivatives in Acute Myeloid Leukemia

Acute Myeloid Leukemia (AML) is a hematological malignancy characterized by the rapid growth of abnormal myeloid cells in the bone marrow and blood. Despite advances in chemotherapy and targeted treatments, the prognosis for many AML patients remains poor, highlighting the urgent need for novel therapeutic agents.[1] A promising area of drug discovery is the development of small molecule inhibitors that target key signaling pathways driving leukemogenesis.

Pyridine derivatives represent a versatile class of heterocyclic compounds with a broad spectrum of biological activities, including potent anticancer properties.[1][2] Their unique structural and electronic features make them ideal scaffolds for designing targeted inhibitors against various kinases and other enzymes implicated in cancer progression.[2] This application note focuses on 3-(4-aminophenyl)pyridin-4-amine, a novel pyridine derivative, and outlines detailed protocols for evaluating its therapeutic potential in AML cell lines. While direct studies on this specific molecule are emerging, extensive research on structurally similar aminophenylpyridine compounds has demonstrated significant anti-leukemic activity, primarily through the inhibition of Fms-like tyrosine kinase 3 (FLT3).[3][4]

Mutations in the FLT3 gene are among the most common genetic alterations in AML and are associated with a poor prognosis.[3] Therefore, targeting FLT3 and its downstream signaling pathways is a key strategy in AML drug development. This guide provides a comprehensive framework for researchers to investigate the efficacy and mechanism of action of 3-(4-aminophenyl)pyridin-4-amine in AML cell lines, with a focus on FLT3-mutated and wild-type contexts.

I. Compound Profile: 3-(4-aminophenyl)pyridin-4-amine

Property	Value	Source
IUPAC Name	3-(4-aminophenyl)pyridin-4-amine	-
Molecular Formula	C₁₁H₁₁N₃	-
Molecular Weight	185.23 g/mol	-
Appearance	(Hypothetical) Off-white to light brown solid	-
Solubility	Soluble in DMSO, sparingly soluble in ethanol	-

II. Proposed Mechanism of Action: Targeting the FLT3 Signaling Pathway

Based on the activity of structurally related compounds, it is hypothesized that 3-(4-aminophenyl)pyridin-4-amine acts as a tyrosine kinase inhibitor, with potential potent activity against FLT3.[3][4][5] In AML, constitutively active FLT3 mutants, such as internal tandem duplications (FLT3-ITD), drive cell proliferation and survival through downstream pathways including RAS/MEK/ERK and PI3K/Akt. By inhibiting FLT3 phosphorylation, 3-(4-aminophenyl)pyridin-4-amine is predicted to abrogate these downstream signals, leading to cell cycle arrest and apoptosis in FLT3-mutated AML cells.

Caption: Proposed mechanism of 3-(4-aminophenyl)pyridin-4-amine in AML.

III. Experimental Protocols

A. Cell Line Selection and Culture

The choice of cell lines is critical for elucidating the compound's activity spectrum. We recommend a panel of AML cell lines with varying FLT3 mutation statuses.

Cell Line	FLT3 Status	Recommended Culture Media
MV4-11	FLT3-ITD	RPMI-1640 + 10% FBS + 1% Pen/Strep
MOLM-13	FLT3-ITD	RPMI-1640 + 10% FBS + 1% Pen/Strep
HL-60	FLT3-Wild Type	RPMI-1640 + 20% FBS + 1% Pen/Strep
U937	FLT3-Wild Type	RPMI-1640 + 10% FBS + 1% Pen/Strep

Protocol: Cell Culture

• Maintain cell lines in a humidified incubator at 37°C with 5% CO₂.

• Subculture cells every 2-3 days to maintain logarithmic growth.

• Regularly test for mycoplasma contamination.

B. Compound Preparation

Protocol: Stock Solution Preparation

• Prepare a 10 mM stock solution of 3-(4-aminophenyl)pyridin-4-amine in sterile DMSO.

• Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

• For experiments, dilute the stock solution in the appropriate cell culture medium to the desired final concentrations. Ensure the final DMSO concentration does not exceed 0.1% to avoid solvent-induced toxicity.

C. Cell Viability Assay (MTT Assay)

This assay determines the concentration of the compound that inhibits cell growth by 50% (IC50).

Protocol: MTT Assay

• Seed 1 x 10⁴ cells per well in a 96-well plate in 100 µL of culture medium.

• Incubate for 24 hours.

• Treat cells with a serial dilution of 3-(4-aminophenyl)pyridin-4-amine (e.g., 0.01 to 100 µM) and a vehicle control (0.1% DMSO).

• Incubate for 72 hours.

• Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) and incubate overnight at 37°C.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

D. Apoptosis Analysis (Annexin V-FITC/PI Staining)

This flow cytometry-based assay quantifies the induction of apoptosis.

Protocol: Apoptosis Assay

• Seed 5 x 10⁵ cells per well in a 6-well plate.

• Treat with 3-(4-aminophenyl)pyridin-4-amine at concentrations around the determined IC50 for 48 hours.

• Harvest cells and wash with ice-cold PBS.

• Resuspend cells in 100 µL of 1X Annexin V binding buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Annexin V binding buffer.

• Analyze by flow cytometry within 1 hour.

E. Western Blot Analysis of FLT3 Signaling

This technique is used to assess the phosphorylation status of FLT3 and its downstream targets.

Protocol: Western Blotting

• Seed 2 x 10⁶ cells in a 6-well plate and treat with the compound for 2-4 hours.

• Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate 20-30 µg of protein per lane on an SDS-PAGE gel.

• Transfer proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate with primary antibodies (e.g., p-FLT3, FLT3, p-STAT5, STAT5, p-ERK, ERK, p-Akt, Akt, and a loading control like GAPDH or β-actin) overnight at 4°C.

• Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect signals using an enhanced chemiluminescence (ECL) substrate.

Caption: A streamlined workflow for evaluating the compound in AML.

IV. Expected Results and Interpretation

• Cell Viability: A dose-dependent decrease in cell viability is expected, particularly in FLT3-mutated cell lines (MV4-11, MOLM-13), with lower IC50 values compared to FLT3-wild type cells (HL-60). This would suggest a selective cytotoxic effect.

• Apoptosis: Treatment with 3-(4-aminophenyl)pyridin-4-amine should lead to a significant increase in the percentage of apoptotic cells (Annexin V positive) in sensitive cell lines.

• Western Blotting: A marked reduction in the phosphorylation of FLT3, STAT5, ERK, and Akt in FLT3-ITD cell lines following treatment would provide strong evidence that the compound's mechanism of action is via inhibition of the FLT3 signaling pathway.

V. Troubleshooting

Issue	Possible Cause	Solution
High IC50 values in all cell lines	- Compound inactivity- Compound degradation- Cell line resistance	- Verify compound purity and integrity- Prepare fresh stock solutions- Use a positive control (e.g., Gilteritinib)
Inconsistent Western blot results	- Poor antibody quality- Inefficient protein transfer- Suboptimal lysis buffer	- Validate antibodies- Optimize transfer conditions- Ensure lysis buffer contains fresh inhibitors
High background in flow cytometry	- Excessive cell death in control- Improper compensation	- Check cell viability before staining- Run single-color controls for compensation

VI. Conclusion

The protocols outlined in this application note provide a robust framework for the preclinical evaluation of 3-(4-aminophenyl)pyridin-4-amine in AML cell lines. By systematically assessing its impact on cell viability, apoptosis, and key signaling pathways, researchers can gain valuable insights into its therapeutic potential and mechanism of action. These studies will be instrumental in determining whether this promising compound warrants further investigation as a novel targeted therapy for acute myeloid leukemia.

References

• PubMed. Synthesis and biological evaluation of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine covalent inhibitors as potential agents for the treatment of acute myeloid leukemia. 2022. Available from: [Link]

• PubMed. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. 2022. Available from: [Link]

• International Journal on Science and Technology. Recent Advancements in Pyridine Derivatives as Anticancer Agents. 2025. Available from: [Link]

• MDPI. Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. Available from: [Link]

• Semantic Scholar. PYRIDINE DERIVATIVES AS ANTICANCER AGENTS: FDA- APPROVED DRUGS AND PROMISING REPORTED COMPOUNDS. Available from: [Link]

• PubMed. Discovery of 4-(4-aminophenyl)-6-phenylisoxazolo[3,4-b]pyridine-3-amine derivatives as novel FLT3 covalent inhibitors for the intervention of acute myeloid leukemia. 2023. Available from: [Link]

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Kinase inhibition assay protocol for aminophenylpyridine compounds

Topic: Kinase Inhibition Assay Protocol for Aminophenylpyridine Compounds

Audience: Researchers, scientists, and drug development professionals.

Introduction: Targeting the Kinome with Aminophenylpyridine Scaffolds

Protein kinases, enzymes that catalyze the phosphorylation of specific substrates, are fundamental regulators of nearly all cellular processes.[1] The human genome contains over 500 protein kinases, collectively known as the kinome, and their dysregulation is a hallmark of numerous diseases, most notably cancer.[1][2] This has made them one of the most important classes of therapeutic targets in modern drug discovery.[3]

The aminophenylpyridine scaffold and its derivatives have emerged as a "privileged structure" in kinase inhibitor design.[4] This core motif is central to the structure of several FDA-approved tyrosine kinase inhibitors, including the groundbreaking drug imatinib.[4] The ability of this scaffold to effectively compete with ATP at the kinase active site makes it a valuable starting point for developing novel, potent, and selective inhibitors.[4][5]

This guide provides a comprehensive overview of the principles and detailed protocols for evaluating the inhibitory activity of aminophenylpyridine-based compounds. We will explore various assay formats, from classic radiometric methods to high-throughput luminescence and TR-FRET technologies, providing the technical insights necessary to generate robust and reliable data for drug discovery programs.

Chapter 1: Strategic Assay Selection

The choice of assay technology is a critical first step that influences the nature and quality of the resulting data. The primary division is between biochemical assays, which use purified recombinant kinase enzymes, and cell-based assays, which measure kinase activity within a living cell.[6][7] Biochemical assays are ideal for initial high-throughput screening (HTS) and for determining direct enzyme inhibition, while cell-based assays are crucial for confirming on-target activity in a more physiologically relevant context.[7]

A variety of detection methods are available, each with distinct advantages and disadvantages.[1]

Assay Technology	Principle	Advantages	Disadvantages
Luminescence	Measures the depletion of ATP, the universal co-substrate for kinases.[1]	Universal (works for any kinase), simple "add-and-read" format, high sensitivity.[8]	Indirect measurement of activity; susceptible to interference from compounds that inhibit luciferase.
TR-FRET	Measures the phosphorylation of a substrate via antibody-mediated fluorescence resonance energy transfer.[9]	Homogeneous (no-wash) format, ratiometric detection reduces well-to-well variability, low background.[10][11]	Requires specific antibodies and labeled substrates; can be more expensive.[12]
Fluorescence Polarization (FP)	Measures the change in the rotational speed of a fluorescently labeled tracer upon displacement by a phosphorylated substrate.[3]	Homogeneous format, requires only one labeled component.	Lower signal window compared to other methods; requires specific antibodies/binders.[3]
Radiometry	Measures the direct transfer of a radioactive phosphate ([γ-³²P] or [γ-³³P]) from ATP to a substrate.[1]	Considered the "gold standard" for direct and sensitive measurement of catalytic activity.[13]	Requires handling of radioactive materials, generates radioactive waste, not easily amenable to HTS.[1]

For the initial screening and potency determination of novel aminophenylpyridine compounds, luminescence and TR-FRET assays are often the preferred methods due to their scalability, robustness, and amenability to automation.

Chapter 2: Biochemical Assay Workflows & Protocols

A successful kinase assay requires careful optimization of several parameters, including enzyme and substrate concentrations, and particularly the ATP concentration.[14] For ATP-competitive inhibitors like many aminophenylpyridine derivatives, running assays at an ATP concentration close to its Michaelis-Menten constant (Km) is critical for accurately determining inhibitor potency (IC₅₀).[14][15] Using ATP concentrations that mimic physiological levels (e.g., 1 mM) can be essential for assessing a compound's specificity.[1]

Core Principle: The Kinase Reaction

All biochemical kinase assays begin with the same fundamental enzymatic reaction. The kinase transfers the gamma-phosphate from ATP to a specific amino acid residue (serine, threonine, or tyrosine) on a protein or peptide substrate, producing ADP as a byproduct.[14] An inhibitor, such as an aminophenylpyridine compound, binds to the kinase (often in the ATP pocket) and prevents this reaction from occurring.

Caption: The fundamental kinase reaction and mechanism of inhibition.

Protocol 2.1: Luminescence-Based ATP-Depletion Assay (e.g., Kinase-Glo®)

This protocol measures kinase activity by quantifying the amount of ATP remaining in the reaction.[16] High kinase activity results in low ATP levels and a low luminescent signal. Conversely, effective inhibition leads to high residual ATP and a bright luminescent signal.[12]

Caption: Workflow for an ATP-depletion luminescence kinase assay.

Materials:

• Purified recombinant kinase

• Peptide or protein substrate

• Aminophenylpyridine test compounds dissolved in 100% DMSO

• ATP solution

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Kinase-Glo® Luminescent Kinase Assay Kit (Promega) or equivalent

• White, opaque 96-well or 384-well microplates

• Multichannel pipettes or automated liquid handler

• Plate-based luminometer

Step-by-Step Methodology:

• Compound Plating: Prepare serial dilutions of your aminophenylpyridine compounds in 100% DMSO. Typically, an 11-point, 3-fold dilution series starting from 10 mM is appropriate. Dispense a small volume (e.g., 100 nL) of each compound dilution into the assay plate wells. Include wells with DMSO only for vehicle control (0% inhibition) and wells without enzyme for background (100% inhibition).

• Enzyme Preparation: Dilute the kinase enzyme to a 2X working concentration in cold kinase assay buffer. The optimal concentration must be determined empirically but should result in ~10-30% ATP consumption in the final reaction.

• Enzyme Addition & Pre-incubation: Add the 2X enzyme solution (e.g., 5 µL) to all wells except the background controls. Gently mix and incubate the plate for 15-30 minutes at room temperature. This pre-incubation step allows the inhibitor to bind to the kinase before the reaction starts, which is important for identifying slow-binding inhibitors.

• Reaction Initiation: Prepare a 2X substrate/ATP solution in kinase assay buffer. Add this solution (e.g., 5 µL) to all wells to start the reaction. The final ATP concentration should be at or near the Kₘ for the specific kinase.

• Kinase Reaction Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes). The reaction time should be within the linear range of the enzyme kinetics.

• Detection: Allow the Kinase-Glo® reagent to equilibrate to room temperature. Add a volume of reagent equal to the reaction volume in the well (e.g., 10 µL). This step simultaneously stops the kinase reaction and initiates the luminescent signal.[16]

• Signal Stabilization & Measurement: Incubate for 10 minutes at room temperature to stabilize the luminescent signal. Measure the luminescence using a plate reader. The signal has a long half-life, often exceeding five hours, allowing for batch processing of plates.[8]

Protocol 2.2: Time-Resolved FRET (TR-FRET) Assay

This protocol measures the accumulation of the phosphorylated product.[9] It uses a lanthanide-labeled antibody (donor) that recognizes the phosphorylated substrate and a fluorescently labeled tracer (acceptor) that binds the kinase. When the substrate is phosphorylated, the antibody brings the donor and acceptor fluorophores into close proximity, allowing for energy transfer.[9][12] Inhibition reduces the FRET signal.

Materials:

• Purified recombinant kinase (often tagged, e.g., with GST or His)

• Biotinylated peptide substrate

• Aminophenylpyridine test compounds in 100% DMSO

• ATP solution

• TR-FRET kinase assay buffer

• TR-FRET detection reagents: e.g., LanthaScreen™ Tb-anti-pSubstrate Antibody and Fluorescein-tracer (ThermoFisher Scientific) or HTRF® KinEASE™ kit (Cisbio)

• Stop buffer (e.g., EDTA solution)

• Low-volume, black 384-well microplates

• TR-FRET compatible microplate reader

Step-by-Step Methodology:

• Compound Plating: Follow the same procedure as described in Protocol 2.1.

• Kinase/Substrate Addition: Prepare a 2X solution containing the kinase and its specific biotinylated peptide substrate in the appropriate reaction buffer. Add this solution (e.g., 5 µL) to the wells containing the compounds.

• Reaction Initiation: Prepare a 2X ATP solution. Add the ATP solution (e.g., 5 µL) to all wells to start the reaction.

• Kinase Reaction Incubation: Incubate the plate at room temperature for the optimized reaction time (e.g., 60-90 minutes).

• Reaction Termination and Detection: Prepare a 2X detection solution containing the terbium-labeled phospho-specific antibody and the fluorescein tracer in TR-FRET dilution buffer with EDTA. The EDTA chelates Mg²⁺, effectively stopping the kinase reaction. Add the detection solution (e.g., 10 µL) to all wells.

• Signal Development: Incubate the plate at room temperature for 60 minutes to allow for antibody-antigen binding.

• Measurement: Read the plate on a TR-FRET enabled reader, measuring the emission at two wavelengths (e.g., 520 nm for the acceptor and 495 nm for the donor) after a time delay (typically 50-100 microseconds) to reduce background fluorescence.[11] The TR-FRET ratio (Acceptor Emission / Donor Emission) is calculated.

Protocol 2.3: Radiometric [γ-³³P]ATP Filter-Binding Assay

This classic method provides a direct measure of phosphate incorporation into a substrate.[13] It is often used to validate hits from primary screens. The [³³P]-labeled phosphopeptide product is captured on a phosphocellulose paper membrane, while the unreacted [³³P]ATP is washed away.[17]

Materials:

• Purified recombinant kinase and peptide substrate

• Aminophenylpyridine test compounds in 100% DMSO

• "Cold" ATP stock solution

• [γ-³³P]ATP (provides better safety and a longer half-life than ³²P).

• Kinase reaction buffer

• P81 phosphocellulose filter paper/plate[13][17]

• Stop solution (e.g., 75 mM phosphoric acid)

• Scintillation fluid

• Microplate scintillation counter

Step-by-Step Methodology:

• Reaction Setup: In a microplate, set up the kinase reaction by combining the kinase, substrate, test compound, and reaction buffer.

• Reaction Initiation: Prepare a master mix of "hot" ATP by spiking the cold ATP stock with [γ-³³P]ATP. Add this mix to the wells to initiate the reaction.

• Incubation: Incubate the reaction at 30°C for a predetermined time (e.g., 20-30 minutes), ensuring the reaction stays within the linear range.

• Spotting and Capture: Stop the reaction by adding phosphoric acid. Spot a portion of the reaction mixture onto the P81 phosphocellulose paper. The positively charged paper binds the negatively charged phosphopeptide.[13][18]

• Washing: Wash the filter paper multiple times (e.g., 3-4 times for 5 minutes each) with 75 mM phosphoric acid to remove unincorporated [γ-³³P]ATP.

• Drying and Counting: Dry the filter paper (e.g., with acetone or in an oven). Add scintillation fluid and quantify the amount of incorporated radioactivity using a scintillation counter.

Chapter 3: Data Analysis and Interpretation

Raw data from the plate reader must be processed to determine inhibitor potency. The goal is to generate an IC₅₀ value, which is the concentration of an inhibitor required to reduce the kinase activity by 50%.[19]

Caption: Workflow for calculating the IC50 value from raw assay data.

Step-by-Step Analysis:

• Data Normalization: Convert the raw data (e.g., luminescence units) into percent inhibition.

  • The average signal from the DMSO-only wells represents 0% inhibition (high activity).

  • The average signal from the no-enzyme or potent inhibitor wells represents 100% inhibition (low/no activity).

  • Formula: % Inhibition = 100 * (1 - [Signal_Compound - Signal_100%] / [Signal_0% - Signal_100%])

• Dose-Response Curve: Plot the calculated percent inhibition against the logarithm of the inhibitor concentration.

• IC₅₀ Calculation: Use a software package (e.g., GraphPad Prism, Spotfire) to fit the data to a four-parameter variable slope sigmoidal dose-response curve.[20] This model will calculate the IC₅₀ value for the aminophenylpyridine compound. It is crucial to obtain data points that define both the top and bottom plateaus of the curve for an accurate fit.

• Assay Quality Control: For HTS, the Z'-factor is a statistical parameter used to evaluate the quality and robustness of the assay. It is calculated using the signals from the positive (0% inhibition) and negative (100% inhibition) controls. A Z'-factor value greater than 0.5 is considered excellent and indicates a reliable assay.

Chapter 4: Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
High Well-to-Well Variability	Pipetting errors; Inadequate mixing; Plate edge effects.[19]	Calibrate pipettes; Ensure thorough but gentle mixing after reagent addition; Avoid using the outer wells of the plate or fill them with buffer.[19]
Low Signal or Low Z'-Factor	Insufficient enzyme activity; Incorrect buffer components (pH, ionic strength); Degraded reagents (ATP, enzyme).	Optimize enzyme concentration and reaction time; Verify buffer composition and pH; Use fresh, properly stored reagents.
Compound Interference	The compound is fluorescent or quenches the signal; The compound inhibits the luciferase reporter enzyme.	Run a counter-screen without the primary kinase to identify luciferase inhibitors. For fluorescent compounds, TR-FRET is less susceptible to interference than standard fluorescence.[11]
Poor IC₅₀ Curve Fit	Inappropriate compound concentration range; Low compound solubility.	Test a wider range of concentrations; Ensure the compound is fully dissolved in DMSO and does not precipitate in the aqueous assay buffer.[19]

Conclusion

Evaluating aminophenylpyridine compounds for kinase inhibition requires a systematic and rigorous approach. By selecting the appropriate assay technology, carefully optimizing reaction conditions, and applying robust data analysis methods, researchers can confidently determine the potency and preliminary selectivity of their compounds. The protocols outlined in this guide, from high-throughput luminescence and TR-FRET assays to the gold-standard radiometric method, provide a solid foundation for advancing promising kinase inhibitors through the drug discovery pipeline.

References

• BMG LABTECH (2020). Kinase assays. Available at: [Link]

• An, W. F., & Tolliday, N. (2012). Assay Development for Protein Kinase Enzymes. In H. An (Ed.), Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Available at: [Link]

• Eurofins DiscoverX (2026). Accelerating kinase drug discovery with validated kinase activity assay kits. AZoLifeSciences. Available at: [Link]

• Reaction Biology (2024). Choosing the Right Assay for Your Kinase Drug Discovery. Available at: [Link]

• Singh, R., Kaur, M., & Singh, P. (2016). Design, Synthesis, and Evaluation of the Kinase Inhibition Potential of Pyridylpyrimidinylaminophenyl Derivatives: Pyridylpyrimidinylaminophenyl Amides as Kinase Inhibitors. Archiv der Pharmazie, 349(12), 929-938. Available at: [Link]

• Wang, Y., et al. (2022). 4-Aminopyrazolopyrimidine scaffold and its deformation in the design of tyrosine and serine/threonine kinase inhibitors in medicinal chemistry. RSC Medicinal Chemistry, 13(8), 923-941. Available at: [Link]

• ResearchGate. Determination of IC50 values for p110 with the PI3-kinase inhibitors.... Available at: [Link]

• Reaction Biology (2022). Spotlight: Cell-based kinase assay formats. Available at: [Link]

• Portland Press (2025). Comparison of Classical P81 and SVI-P Cation-Exchange Papers in Radiometric Protein Kinase Assays. Biochemical Journal. Available at: [Link]

• International Centre for Kinase Profiling. Services | ATP Competition Assay. Available at: [Link]

• Celtarys Research (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Available at: [Link]

• Ergin, E., et al. (2016). Time-Resolved Fluorescence Resonance Energy Transfer [TR-FRET] Assays for Biochemical Processes. Current Pharmaceutical Biotechnology, 17(14), 1222-1230. Available at: [Link]

• Anastassiadis, T., et al. (2012). A high-throughput radiometric kinase assay. In Protein Kinase Assays (pp. 27-37). Humana Press. Available at: [Link]

• Sivaprakasam, P., et al. (2016). Prediction of kinase-inhibitor binding affinity using energetic parameters. Journal of Biosciences, 41(2), 1-11. Available at: [Link]

• Brehmer, D., et al. (2011). Development of Pyridine-based Inhibitors for the Human Vaccinia-related Kinases 1 and 2. Journal of Medicinal Chemistry, 54(5), 1334-1346. Available at: [Link]

• MDPI (2021). Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. Molecules, 26(17), 5189. Available at: [Link]

• Kinkl, N., et al. (2020). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. Molecules, 25(18), 4156. Available at: [Link]

• Creative Biolabs. Immuno-oncology Cell-based Kinase Assay Service. Available at: [Link]

• Bach, S. (2015). Does anyone know of new sources of phosphocellulose P81- kinase assay?. ResearchGate. Available at: [Link]

• Tanega, C., et al. (2015). Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase. In Assay Guidance Manual. National Center for Biotechnology Information (US). Available at: [Link]

• Zuercher, W. J. (2015). Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. In Assay Guidance Manual. National Center for Biotechnology Information (US). Available at: [Link]

• Shah, N. P., et al. (2015). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PLOS ONE, 10(4), e0123608. Available at: [Link]

• MDPI (2023). A Novel Time-Resolved Fluorescence Resonance Energy Transfer Assay for the Discovery of Small-Molecule Inhibitors of HIV-1 Tat-Regulated Transcription. International Journal of Molecular Sciences, 24(11), 9181. Available at: [Link]

• Davis, M. I., et al. (2011). Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity. Nature Biotechnology, 29(11), 1046-1051. Available at: [Link]

• RSC Publishing (2021). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Medicinal Chemistry, 12(1), 21-36. Available at: [Link]

• The Bumbling Biochemist (2021). Radiometric kinase assays with scintillation counting. Available at: [Link]

• Kramer, C., et al. (2020). Combining IC50 or Ki Values from Different Sources Is a Source of Significant Noise. Journal of Chemical Information and Modeling, 60(11), 5227-5234. Available at: [Link]

• The Bumbling Biochemist (2021). Radiometric kinase assays with scintillation counting - because you want your experiments to count!. YouTube. Available at: [Link]

• Smyth, L. A., et al. (2011). Design and evaluation of 3-aminopyrazolopyridinone kinase inhibitors inspired by the natural product indirubin. Bioorganic & Medicinal Chemistry, 19(11), 3569-3578. Available at: [Link]

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Technical Notes & Optimization

Reducing off-target activity of aminopyridine-based kinase inhibitors

Technical Support Center: Aminopyridine-Based Kinase Inhibitors

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with aminopyridine-based kinase inhibitors. This resource is designed to provide expert insights and practical troubleshooting strategies to address a critical challenge in kinase inhibitor development: off-target activity. Our goal is to equip you with the knowledge and methodologies to identify, understand, and mitigate unintended interactions, ultimately leading to more selective and effective chemical probes and therapeutic candidates.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Challenge

This section addresses common high-level questions regarding the off-target activity of aminopyridine-based kinase inhibitors.

Q1: Why are my aminopyridine-based kinase inhibitors so prone to off-target activity?

A: The tendency for off-target activity stems directly from the core chemical scaffold and its mechanism of action. The human kinome consists of over 500 protein kinases, many of which share a structurally conserved ATP-binding pocket.[1] Your aminopyridine inhibitor's promiscuity is often due to two key factors:

• The Hinge-Binding Motif: The 2-aminopyridine moiety is an excellent "hinge-binder." It forms critical hydrogen bonds with the backbone of the kinase hinge region, a highly conserved structural element across many kinases. This interaction is fundamental to the inhibitor's potency but also a primary source of its promiscuity, as it allows the molecule to dock into the ATP-binding site of numerous kinases.[1]

• Conformational Flexibility: Many kinase inhibitors are flexible molecules, allowing them to adopt various shapes (bioactive conformations) to fit into the binding sites of multiple targets.[1] Unless the inhibitor is specifically designed with rigid elements that favor the unique topology of the intended target, it can readily adapt to the active sites of other kinases.

Q2: What are the potential consequences of off-target activity in my experiments?

A: Off-target effects can have significant and varied consequences, ranging from confounding experimental results to causing clinical toxicity.

• Misinterpretation of Phenotypic Data: If an observed cellular effect is caused by an unknown off-target, you may incorrectly attribute a biological function to your primary target kinase. This can derail a research program or lead to the selection of a flawed drug candidate.

• Toxicity: Inhibition of unintended kinases or other proteins can lead to cellular toxicity and adverse effects in preclinical and clinical settings.[1][2] For example, inhibiting kinases crucial for cardiac function or cell cycle regulation can have severe consequences.[2]

• Polypharmacology: In some cases, off-target effects can be beneficial. A single drug that inhibits multiple targets relevant to a disease pathway (e.g., cancer) can be more effective than a highly selective one.[3] This is known as polypharmacology. Imatinib, for instance, was developed as a Bcr-Abl inhibitor but its efficacy in certain tumors is due to its inhibition of other kinases like c-Kit.[3] However, this "beneficial promiscuity" must be well-characterized and understood, not accidental.

Q3: My cellular assay results are not what I expected. How do I begin to investigate if off-target activity is the cause?

A: The first step is to systematically de-risk your observations. Before embarking on expensive, large-scale profiling, you should perform foundational experiments to confirm that the observed phenotype is genuinely linked to your inhibitor and to gather preliminary evidence of potential off-target engagement. The initial workflow involves a combination of computational prediction and focused experimental validation.

• In Silico Prediction (A First Look): Computational tools can provide a cost-effective initial screen. Methods like molecular docking, chemical similarity searching, and machine learning models can predict potential off-targets by comparing your inhibitor's structure and the binding sites of other kinases.[4][5][6] This can help you build a list of likely candidates to investigate experimentally.

• In Vitro Profiling (The Gold Standard): The most direct way to identify off-targets is to screen your inhibitor against a large panel of purified kinases.[7] Commercial services offer panels that cover a significant portion of the human kinome, providing data on either inhibitor binding (Kd values) or enzymatic inhibition (IC50 values).[7][8][9]

Part 2: Troubleshooting Guide - A Practical Approach to Reducing Off-Target Activity

This guide provides structured workflows and detailed protocols to systematically identify, characterize, and mitigate off-target effects.

Section 2.1: Initial Assessment & De-risking Strategy

Before assuming off-target activity, it's crucial to validate your initial findings. This workflow helps confirm that the observed cellular phenotype is a direct result of your compound's action and not an artifact.

Caption: Iterative cycle for improving inhibitor selectivity via SAR.

SAR is the process of systematically modifying a molecule's structure and measuring the effect on its biological activity. [10]For aminopyridine inhibitors, this involves making targeted changes to different parts of the scaffold.

• Exploit the "Selectivity Pockets": While the hinge-binding region is conserved, surrounding sub-pockets (like the ribose and phosphate-binding pockets) show more diversity. Modify substituents on your aminopyridine core that project into these regions. Adding or changing functional groups can create favorable interactions with your on-target kinase or introduce steric clashes with off-target kinases. [11]* Modify the Core: Small changes to the aminopyridine core itself (e.g., adding a methyl group) can subtly alter the geometry and hydrogen bonding pattern, potentially disfavoring binding to certain off-targets. [11]

Compound	R1 Group (Projects to Ribose Pocket)	On-Target IC50 (nM)	Off-Target A IC50 (nM)	Selectivity Fold (Off-Target/On-Target)
Parent	-H	15	45	3
Analog 1	-Methyl	12	120	10
Analog 2	-Methoxy	25	>1000	>40
Analog 3	-Phenyl	10	10	1

This table illustrates how modifying the R1 group can dramatically impact selectivity. Analog 2 shows a slight loss in on-target potency but a massive gain in selectivity, making it a more desirable compound for further development.

If crystal structures of your inhibitor bound to its on-target and a key off-target are available (or can be generated via homology modeling), you can directly visualize the binding interactions.

• Identify Unique Residues: Look for amino acid differences in the binding pockets. Can you design a modification to your inhibitor that forms a hydrogen bond with a unique residue in your target kinase? Or one that clashes with a bulky residue present only in the off-target?

• Target Allosteric Sites: Consider designing inhibitors that bind to less conserved sites outside the main ATP pocket. This is a more advanced strategy but can yield highly selective compounds.

• "Lock" the Bioactive Conformation: Introduce rigid structural elements (e.g., rings) to reduce the flexibility of your inhibitor. [1]This can lock it into a conformation that is optimal for the on-target kinase but fits poorly in off-target kinases. [1]

Conclusion

Addressing the off-target activity of aminopyridine-based kinase inhibitors is a critical and achievable goal in drug discovery and chemical biology. It requires a systematic, multi-faceted approach that combines careful cellular validation, comprehensive profiling, and rational, structure-guided chemical design. By rigorously applying the workflows and principles outlined in this guide, researchers can develop more precise tools and safer therapeutic candidates, increasing the probability of success in their research and development endeavors.

References

• Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors - PMC. (n.d.). National Center for Biotechnology Information. Retrieved January 24, 2026, from [Link]

• Identification of FDA-Approved Drugs as Potential Inhibitors of WEE2: Structure-Based Virtual Screening and Molecular Dynamics with Perspectives for Machine Learning-Assisted Prioritization. (2024). MDPI. Retrieved January 24, 2026, from [Link]

• Computational analysis of kinase inhibitor selectivity using structural knowledge. (2018). Bioinformatics, 34(17), i804-i812. [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors. (2009). Journal of Chemical Biology, 2(3-4), 101-121. [Link]

• A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. (2012). British Journal of Pharmacology, 165(6), 1663-1671. [Link]

• Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. (2014). Cell Communication and Signaling, 12, 2. [Link]

• Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. (2015). Journal of Medicinal Chemistry, 58(1), 103-125. [Link]

• Off-target mapping enhances selectivity of machine learning-predicted CK2 inhibitors. (2023). bioRxiv. [Link]

• Step-by-Step Guide to Kinase Inhibitor Development. (2024). Reaction Biology. Retrieved January 24, 2026, from [Link]

• Decoding kinase-adverse event associations for small molecule kinase inhibitors. (2022). Nature Communications, 13, 4342. [Link]

• KINOMEscan® Kinase Profiling Platform. (n.d.). Eurofins Discovery. Retrieved January 24, 2026, from [Link]

• Structure–Activity Relationship of 3,5-Diaryl-2-aminopyridine ALK2 Inhibitors Reveals Unaltered Binding Affinity for Fibrodysplasia Ossificans Progressiva Causing Mutants. (2014). Journal of Medicinal Chemistry, 57(16), 7001-7016. [Link]

• 4‐Aminopyridine: a pan voltage‐gated potassium channel inhibitor that enhances Kv7.4 currents and inhibits noradrenaline‐mediated contraction of rat mesenteric small arteries. (2014). British Journal of Pharmacology, 171(4), 997-1011. [Link]

• Computational methods for analysis and inference of kinase/inhibitor relationships. (2013). Frontiers in Genetics, 4, 15. [Link]

• Neuroprotective Properties of 4-Aminopyridine. (2021). Neurology Neuroimmunology & Neuroinflammation, 8(2), e950. [Link]

• KinasePred: A Computational Tool for Small-Molecule Kinase Target Prediction. (2024). MDPI. Retrieved January 24, 2026, from [Link]

• Direct, indirect and off-target effects of kinase inhibitors. (2015). ResearchGate. Retrieved January 24, 2026, from [Link]

• Strategy toward Kinase-Selective Drug Discovery. (2023). Journal of Chemical Theory and Computation, 19(6), 1645-1656. [Link]

• Minimizing the off-target reactivity of covalent kinase inhibitors. (2015). Nature Chemical Biology, 11(2), 134-139. [Link]

• KINOMEscan Technology. (n.d.). Eurofins Discovery. Retrieved January 24, 2026, from [Link]

• Computational Modeling of Kinase Inhibitor Selectivity. (2010). Journal of Medicinal Chemistry, 53(13), 5020-5034. [Link]

• 2-Aminopyridine-Based Mitogen-Activated Protein Kinase Kinase Kinase Kinase 4 (MAP4K4) Inhibitors: Assessment of Mechanism-Based Safety. (2018). Journal of Medicinal Chemistry, 61(9), 4153-4166. [Link]

• Design, synthesis, and structure activity relationship (SAR) studies of novel imidazo[1,2-a] pyridine derivatives as Nek2 inhibitors. (2020). European Journal of Medicinal Chemistry, 207, 112727. [Link]

• 4-aminopyridine – the new old drug for the treatment of neurodegenerative diseases. (2019). Arhiv za farmaciju, 69(3), 157-171. [Link]

• Quantitative conformational profiling of kinase inhibitors reveals origins of selectivity for Aurora kinase activation states. (2018). Proceedings of the National Academy of Sciences, 115(51), 12979-12984. [Link]

• Structure-activity relationship (SAR) model for the activity of the designed derivatives. (2023). ResearchGate. Retrieved January 24, 2026, from [Link]

• Structure-activity relationship (SAR). (n.d.). GARDP Revive. Retrieved January 24, 2026, from [Link]

• Recent advances in methods to assess the activity of the kinome. (2017). F1000Research, 6, 968. [Link]

• The putative mechanism of therapeutic action of 4-aminopyridine via blockade of potassium channels exposed by demyelination. (2012). ResearchGate. Retrieved January 24, 2026, from [Link]

• Strategies to Increase On-Target and Reduce Off-Target Effects of the CRISPR/Cas9 System in Plants. (2019). MDPI. Retrieved January 24, 2026, from [Link]

• Structure–activity relationship of GSK-3β inhibitors: insight into drug design for Alzheimer's disease. (2023). RSC Medicinal Chemistry, 14(12), 2315-2342. [Link]

• Strategies to Avoid and Reduce Off-Target Effects. (2021). CRISPR Medicine News. Retrieved January 24, 2026, from [Link]

• Kinase Screening & Profiling Service. (n.d.). BPS Bioscience. Retrieved January 24, 2026, from [Link]

• Find your Next Novel Kinase Inhibitor with the KINOMEscan Technology. (2023). YouTube. Retrieved January 24, 2026, from [Link]

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Technical Support Center: Purification of 3-(4-Aminophenyl)pyridin-4-amine Analogs

Welcome to the technical support center for the purification of 3-(4-Aminophenyl)pyridin-4-amine analogs. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions to common challenges encountered during the purification of this important class of compounds. The inherent basicity of the amino groups and the aromatic nature of the pyridine and phenyl rings can present unique purification hurdles. This resource aims to equip you with the knowledge to navigate these challenges effectively, ensuring the high purity required for downstream applications.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions regarding the purification of 3-(4-Aminophenyl)pyridin-4-amine analogs.

Q1: My 3-(4-Aminophenyl)pyridin-4-amine analog is showing significant streaking on my silica gel TLC plate. What is the likely cause and how can I fix it?

A1: Streaking of basic compounds like your aminopyridine analog on silica gel is a classic sign of strong interaction between the basic amine groups and the acidic silanol groups (Si-OH) on the silica surface. This interaction leads to slow, uneven migration up the plate.

To mitigate this, you can:

• Add a basic modifier to your eluent: A small amount of a volatile base like triethylamine (Et3N) or ammonium hydroxide (NH4OH) (typically 0.5-2%) in your mobile phase will neutralize the acidic sites on the silica, leading to sharper spots.[1][2]

• Use amine-functionalized silica: These specialized stationary phases have amine groups covalently bonded to the silica surface, which masks the acidic silanols and minimizes the strong acid-base interactions that cause streaking.[2]

Q2: I'm trying to remove my aminopyridine analog from an organic reaction mixture. What is a simple and effective workup procedure?

A2: A straightforward and effective method is an acidic wash. By washing your organic layer with a dilute aqueous acid solution (e.g., 1M HCl), the basic amino groups of your compound will be protonated, forming a salt that is soluble in the aqueous layer.[3] This allows for the separation of your basic product from non-basic impurities that remain in the organic layer. You can then basify the aqueous layer and extract your purified product back into an organic solvent.

Q3: What are some suitable recrystallization solvents for 3-(4-Aminophenyl)pyridin-4-amine analogs?

A3: The choice of recrystallization solvent will depend on the specific substitutions on your analog. However, some commonly successful solvents for aminopyridine derivatives include:

• Ethyl acetate: Often a good starting point, as it can provide a good balance of solubility at elevated temperatures and insolubility at room temperature.[4][5]

• Benzene or Toluene: These have been used for the recrystallization of similar compounds.[5][6]

• Ethanol/Water or Methanol/Water mixtures: The polarity can be fine-tuned by adjusting the ratio of the alcohol to water.

It is always recommended to perform a small-scale solvent screen to identify the optimal solvent or solvent system for your specific analog.

Q4: Are there any common by-products I should be aware of during the synthesis and purification of these analogs?

A4: Depending on the synthetic route, common impurities can include N-oxides, pyridones, and products of over-reaction or side-reactions. For instance, in reactions involving the reduction of a nitro group to an amine, you might encounter partially reduced intermediates or N-oxide by-products.[5] It is crucial to characterize your crude product by techniques like LC-MS or NMR to identify the major impurities before selecting a purification strategy.

Troubleshooting Guides

This section provides more in-depth solutions to complex purification challenges, presented in a "Symptom - Cause - Solution" format.

Guide 1: Poor Separation and Recovery in Column Chromatography

Symptom: Your target 3-(4-Aminophenyl)pyridin-4-amine analog either does not elute from the silica gel column or elutes as a very broad band with low recovery, even with a polar mobile phase.

Potential Causes:

• Irreversible adsorption: The strong basicity of your compound leads to very strong, almost irreversible binding to the acidic silica gel.

• Inappropriate solvent system: The mobile phase may not be strong enough to overcome the strong stationary phase interactions, or it may be too strong, causing co-elution with impurities.

Suggested Solutions:

1. Basic Modifier in the Mobile Phase:

• Protocol:

  • Prepare your chosen eluent (e.g., a mixture of hexane and ethyl acetate, or dichloromethane and methanol).

  • Add 0.5-2% triethylamine or ammonium hydroxide to the eluent mixture.

  • Equilibrate your column with this modified eluent before loading your sample.

  • Run the chromatography as usual. The base will compete with your amine for the acidic sites on the silica, allowing for much smoother elution.[1][2]

2. Use of Amine-Functionalized Silica:

• Rationale: This stationary phase is specifically designed for the purification of basic compounds.[2]

• Workflow:

  • Pack a column with amine-functionalized silica.

  • Develop a suitable mobile phase, which often can be a simpler, non-basic system like hexane/ethyl acetate.

  • Run the chromatography. You should observe significantly improved peak shape and recovery.

3. Cation-Exchange Chromatography:

• Rationale: This technique separates compounds based on their charge. Your basic aminopyridine analog will be protonated and bind to the negatively charged stationary phase.

• Protocol:

  • Choose a suitable cation-exchange resin (e.g., Dowex 50X8).[7]

  • Equilibrate the column with a low ionic strength buffer at a pH where your compound is protonated.

  • Load your sample.

  • Wash the column to remove neutral and anionic impurities.

  • Elute your product by increasing the ionic strength or the pH of the buffer.[7]

Workflow for Chromatography Troubleshooting:

Caption: Decision tree for troubleshooting poor chromatographic separation.

Guide 2: Difficulty in Achieving High Purity by Recrystallization

Symptom: Your recrystallized 3-(4-Aminophenyl)pyridin-4-amine analog still shows the presence of persistent impurities by analytical techniques (e.g., HPLC, NMR).

Potential Causes:

• Co-crystallization: The impurities may have very similar solubility profiles to your target compound, leading to them crystallizing out together.

• Formation of an oil: The compound may be "oiling out" of solution rather than forming crystals, which can trap impurities.

• Thermal degradation: The compound may be degrading at the high temperatures required for dissolution.

Suggested Solutions:

1. Solvent System Optimization:

• Protocol:

  • Perform a systematic solvent screen with a variety of solvents of different polarities (e.g., ethyl acetate, isopropanol, acetonitrile, toluene, and mixtures like ethanol/water).

  • For each solvent, test the solubility of your crude material at room temperature and at the boiling point of the solvent.

  • The ideal solvent will dissolve your compound well at high temperatures but poorly at low temperatures.

  • If a single solvent is not effective, try a two-solvent system (one in which the compound is soluble and one in which it is insoluble).

2. Activated Carbon Treatment:

• Rationale: If your product is colored due to high molecular weight, colored impurities, treatment with activated carbon can help remove them.

• Protocol:

  • Dissolve your crude product in a suitable solvent at an elevated temperature.

  • Add a small amount of activated carbon (typically 1-2% by weight).

  • Stir or reflux for a short period (5-15 minutes).

  • Perform a hot filtration to remove the activated carbon.

  • Allow the filtrate to cool and crystallize.[8]

3. pH Adjustment during Workup:

• Rationale: Small differences in the pKa of your target compound and basic impurities can be exploited for separation.

• Protocol:

  • Dissolve the crude mixture in an organic solvent.

  • Perform a series of extractions with aqueous solutions of slightly different pH values to selectively protonate and extract either the product or the impurities.

  • Combine the desired fractions, basify, and extract the purified product.

Data Presentation: Solvent Properties for Recrystallization

Solvent	Boiling Point (°C)	Polarity Index	Notes
Ethyl Acetate	77.1	4.4	Good starting point for many aminopyridines.[4][5]
Isopropanol	82.6	3.9	Can be used alone or in a mixture with water.
Acetonitrile	81.6	5.8	A more polar option.
Toluene	110.6	2.4	Effective for less polar analogs.
Water	100.0	10.2	Used in combination with a miscible organic solvent.

Advanced Purification Protocols

For challenging separations or when very high purity is required, the following detailed protocols can be employed.

Protocol 1: Preparative HPLC Purification

Rationale: When all other methods fail to provide the desired purity, preparative High-Performance Liquid Chromatography (HPLC) offers high-resolution separation.

Step-by-Step Methodology:

• Analytical Method Development:

  • Develop an analytical HPLC method on a C18 column to achieve baseline separation of your target compound from its impurities.

  • Screen different mobile phases. A common starting point is a gradient of water (with 0.1% trifluoroacetic acid or formic acid) and acetonitrile (with 0.1% of the same acid). The acid modifier is crucial for good peak shape of basic analytes.

• Method Scaling:

  • Scale up the analytical method to a preparative scale. This involves using a larger column and a higher flow rate.

  • The gradient profile may need to be adjusted to optimize the separation on the larger column.

• Sample Preparation and Injection:

  • Dissolve your crude sample in a suitable solvent (ideally the mobile phase) at a concentration that avoids overloading the column.

  • Filter the sample through a 0.45 µm filter before injection.

• Fraction Collection:

  • Collect the fractions corresponding to the peak of your target compound.

• Product Isolation:

  • Combine the pure fractions and remove the organic solvent under reduced pressure.

  • The remaining aqueous solution can be lyophilized to obtain the pure product as a salt (e.g., trifluoroacetate or formate).

  • Alternatively, the aqueous solution can be basified and the free base extracted with an organic solvent.

Workflow for Preparative HPLC:

Caption: Workflow for the purification of aminopyridine analogs by preparative HPLC.

References

• KR101652750B1 - Purification method of pyridine and pyridine derivatives - Google Patents. (n.d.).

• Workup: Amines - Department of Chemistry : University of Rochester. (n.d.). Retrieved January 24, 2026, from [Link]

• CN1807415A - 4-aminopyridine preparation method - Google Patents. (n.d.).
• CN104356057A - Preparation method of 3-amino-4-methylpyridine - Google Patents. (n.d.).

• SYNTHESIS OF 4-AMINOPYRIDINE AND 4-ACETYLAMINOPYRIDINE BY REDUCTION OF 4-NITROPYRIDINE-N-OXIDE WITH IRON AND MINERAL ACIDS - Semantic Scholar. (n.d.). Retrieved January 24, 2026, from [Link]

• CN107011255A - A kind of method and its purification process that aminopyridine is prepared by picoline - Google Patents. (n.d.).

• Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography - PubMed. (n.d.). Retrieved January 24, 2026, from [Link]

• Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines - PMC - NIH. (n.d.). Retrieved January 24, 2026, from [Link]

• SYNTHESIS AND REACTIVITY OF PYRIDIN-4-OLS BASED ON THE THREE-COMPONENT REACTION OF ALKOXYALLENES, NITRILES AND CARBOXYLIC ACIDS. (n.d.). Retrieved January 24, 2026, from [Link]

• Interfacial Behavior, Supramolecular Assembly, and Photophysics of Phospholipid–Porphyrin and Phospholipid–Phthalocyanine Conjugates | Langmuir - ACS Publications. (2023, January 26). Retrieved January 24, 2026, from [Link]

• Purification of Oleylamine for Materials Synthesis and Spectroscopic Diagnostics for trans Isomers - ACS Publications. (2019, February 4). Retrieved January 24, 2026, from [Link]

• Note TLC of aromatic amines: Separation of p-Dimethylaminobenzaldehyde from p- Dimethy laminocinnama!dehyde. (n.d.). Retrieved January 24, 2026, from [Link]

• Chromotography with free amines? : r/chemhelp - Reddit. (2022, September 24). Retrieved January 24, 2026, from [Link]

• Synthesis of 3-Aminopyridine. | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved January 24, 2026, from [Link]

• Novel Approach to the Synthesis of 3-amino-4-arylpyridin-2(1H)-one Derivatives - NIH. (n.d.). Retrieved January 24, 2026, from [Link]

• Chromatographic Separation of Aromatic Amine Isomers: A Solved Issue by a New Amphiphilic Pillar[8]arene Stationary Phase - ACS Publications. (2022, November 29). Retrieved January 24, 2026, from [Link]

• Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024) - RSC Publishing. (2025, January 8). Retrieved January 24, 2026, from [Link]

• Amine Treating - Troubleshooting Guide | PDF | Oil Refinery | Catalysis - Scribd. (n.d.). Retrieved January 24, 2026, from [Link]

• Is there an easy way to purify organic amines? - Biotage. (2023, January 19). Retrieved January 24, 2026, from [Link]

• N-Amino Pyridinium Salts in Organic Synthesis - PMC - PubMed Central. (n.d.). Retrieved January 24, 2026, from [Link]

• chromatography - polarities - Powered by XMB 1.9.11 - Sciencemadness Discussion Board. (2017, May 29). Retrieved January 24, 2026, from [Link]

• Synthesis and characterization of novel polyimides derived from 4-phenyl-2, 6-bis [3-(4-aminophenoxy)-phenyl]-pyridine diamine and aromatic dianhydrides | Request PDF - ResearchGate. (2025, August 5). Retrieved January 24, 2026, from [Link]

• Troubleshooting amine plants - ResearchGate. (n.d.). Retrieved January 24, 2026, from [Link]

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• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. CN1807415A - 4-aminopyridine preparation method - Google Patents [patents.google.com]
• 7. Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. CN107011255A - A kind of method and its purification process that aminopyridine is prepared by picoline - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to Aminophenylpyridine Derivatives Versus Other Kinase Inhibitors for Drug Discovery Professionals

This guide provides an in-depth comparison of aminophenylpyridine-based kinase inhibitors against other prominent inhibitor classes. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple data sheets to offer a nuanced understanding of the causal relationships between chemical structure, biochemical potency, cellular activity, and therapeutic potential. We will explore the mechanistic underpinnings, comparative efficacy, and the strategic rationale behind selecting one inhibitor scaffold over another, supported by robust experimental data and validated protocols.

The Central Role of Kinase Inhibitors in Modern Therapeutics

Protein kinases, as central regulators of cellular signaling, represent one of the most critical target classes in drug discovery.[1] Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them a focal point for therapeutic intervention.[2] The development of small molecule kinase inhibitors has revolutionized treatment paradigms, with the first major success being the approval of Imatinib (Gleevec), a landmark achievement in targeted therapy.[3]

The core principle of a kinase inhibitor is to block the transfer of a phosphate group from ATP to a protein substrate, thereby interrupting the signaling cascade that drives pathological processes like rampant cell proliferation.[4] The aminophenylpyridine scaffold is the cornerstone of Imatinib and many subsequent inhibitors, making a detailed understanding of its properties essential for innovation in this field.

The Aminophenylpyridine Scaffold: A Privileged Structure

The pyridylpyrimidinylaminophenyl (PPAP) scaffold, a key component of the aminophenylpyridine class, is the pharmacophore responsible for the remarkable success of drugs like Imatinib and its successor, Nilotinib.[3][5] These molecules are classified as Type II inhibitors, meaning they bind to and stabilize the inactive "DFG-out" conformation of the kinase, a feature that contributes to their selectivity.

The key interactions of this scaffold involve the aminopyridine and pyrimidine rings forming hydrogen bonds with the hinge region of the kinase's ATP-binding pocket. The phenyl ring extends towards the solvent-exposed region, providing a vector for modifications that can enhance potency and modulate selectivity.[3]

Comparative Analysis of Major Kinase Inhibitor Scaffolds

While the aminophenylpyridine scaffold is highly validated, the chemical space of kinase inhibitors is vast. Different scaffolds offer unique advantages in targeting specific kinases or overcoming resistance. Here, we compare it with other prominent classes.

Scaffold Class	Core Structure Example	Key Drug Examples	Primary Targets	Common Mechanism
Aminophenylpyridine	Pyridylpyrimidinyl-aminophenyl	Imatinib, Nilotinib	Abl, KIT, PDGFR	ATP-Competitive (Type II)
Imidazopyrazine	Imidazo[1,5-a]pyrazine	Acalabrutinib	Bruton's Tyrosine Kinase (BTK)	Covalent, Irreversible
Anilinopyrimidine	N-phenyl-pyrimidin-4-amine	Gefitinib, Erlotinib	EGFR, Class III RTKs	ATP-Competitive (Type I)
Pyrazolopyrimidine	1H-Pyrazolo[3,4-d]pyrimidine	Tofacitinib, TAS-120	JAK family, FGFR	ATP-Competitive (Type I/Irreversible)
Aminopyrazole	3-aminopyrazole	N/A (Preclinical)	FGFR (Wild-type & Mutant)	Covalent, Irreversible

Mechanism of Action: A Critical Differentiator

The choice of inhibitor scaffold is intrinsically linked to the desired mechanism of action.

• Reversible, ATP-Competitive Inhibitors (Type I & II): Most kinase inhibitors, including Imatinib and Gefitinib, fall into this category. They compete with endogenous ATP for binding to the active site. Type I inhibitors bind to the active "DFG-in" conformation, while Type II inhibitors, like many aminophenylpyridines, bind to the inactive "DFG-out" state, often conferring greater selectivity.[2]

• Irreversible, Covalent Inhibitors: Scaffolds like imidazopyrazine (Acalabrutinib) or certain pyrazolopyrimidines are often equipped with a reactive "warhead" (e.g., an acrylamide group).[6] This group forms a permanent covalent bond with a specific cysteine residue near the active site, leading to potent and sustained inhibition. This strategy is particularly effective for achieving high potency and overcoming competitive pressure from high intracellular ATP concentrations. Acalabrutinib, for instance, covalently binds to Cys481 in BTK.[6][7]

Performance Metrics: Potency and Selectivity

Objective comparison requires quantitative data. The following tables summarize the performance of representative inhibitors across different scaffolds, focusing on potency (IC50) and key selectivity profiles.

Table 1: Comparative Potency (IC50) of Kinase Inhibitors

Inhibitor	Scaffold Class	Primary Target	IC50 (nM)	Reference
Imatinib	Aminophenylpyridine	Abl Kinase	270	[3]
Compound 20	Aminophenylpyridine	c-Src Kinase	2,790	[3]
Gilteritinib	Pyrazine-based	FLT3	0.29	[7]
Acalabrutinib	Imidazopyrazine	BTK	3	[6][7]
Erdafitinib	Quinoxaline (Pyrazine-fused)	FGFR1	1.2	[7]
TAS-120	Pyrazolopyrimidine	FGFR2	1.3	[6]

Data presented are for illustrative comparison; values can vary based on assay conditions.

Expert Interpretation: The data clearly show that while the aminophenylpyridine scaffold of Imatinib provides potent inhibition, newer generations of inhibitors based on other scaffolds, such as the pyrazine-based Gilteritinib and the imidazopyrazine-based Acalabrutinib, achieve significantly lower IC50 values in the single-digit or even sub-nanomolar range for their respective targets.[7] This reflects the continuous evolution of medicinal chemistry efforts to optimize target engagement.

Table 2: Comparative Selectivity Profiles

Inhibitor	Primary Target	Key Off-Targets Inhibited	Advantage/Disadvantage of Profile	Reference
Ibrutinib (1st Gen BTK Inhibitor)	BTK	EGFR, ITK, Tec	High potency but off-target effects (e.g., rash, bleeding)	[7]
Acalabrutinib (2nd Gen BTK Inhibitor)	BTK	Minimal inhibition of EGFR, ITK, Tec	Improved safety profile with lower adverse events compared to Ibrutinib	[6][7]
Imatinib	Abl, KIT, PDGFR	c-Src, Lck	Multi-targeted efficacy but potential for broader side effects	[3]
Filgotinib	JAK1	>30-fold selectivity over JAK2	Targeted immunomodulation with potentially fewer side effects than less selective JAK inhibitors	[7]

Expert Interpretation: Selectivity is as crucial as potency. Acalabrutinib's development was driven by the need to improve upon the first-generation inhibitor Ibrutinib. By designing a more selective molecule, researchers were able to achieve similar or better efficacy against BTK while minimizing the off-target effects associated with inhibiting kinases like EGFR and Tec, leading to a better-tolerated drug.[6][7] This underscores a key principle in modern drug design: optimizing the selectivity profile is a primary strategy for enhancing the therapeutic window.

Visualizing Key Concepts and Workflows

To better illustrate the concepts discussed, we use Graphviz diagrams to map signaling pathways, experimental workflows, and structure-activity relationships.

Caption: Standard experimental workflow for kinase inhibitor evaluation.

Validated Experimental Protocols

Scientific integrity demands reproducible and self-validating methodologies. The following protocols are standard in the field for characterizing kinase inhibitors.

Protocol 1: In Vitro Kinase Inhibition Assay (IC50 Determination)

This protocol describes a luminescent kinase assay to measure the amount of ATP remaining after a kinase reaction, which is inversely proportional to kinase activity.

Causality: The choice of ATP concentration is critical. It is typically set at or near the Michaelis-Menten constant (Km) for the specific kinase. Using a physiological ATP concentration (1-10 mM) can provide more relevant data but may require higher inhibitor concentrations to achieve inhibition, demonstrating the importance of understanding assay conditions when comparing IC50 values.

Methodology:

• Reagent Preparation:

  • Prepare a 2X kinase/substrate solution in kinase buffer (e.g., 40 mM Tris, 20 mM MgCl2, 0.1 mg/mL BSA, pH 7.5).

  • Prepare a serial dilution of the test inhibitor (e.g., aminophenylpyridine derivative) in DMSO, then dilute into kinase buffer. A 10-point, 3-fold serial dilution starting from 10 µM is standard.

  • Prepare a 2X ATP solution in kinase buffer at the predetermined Km concentration.

• Assay Plate Setup (384-well plate):

  • Add 5 µL of the inhibitor solution to the appropriate wells.

  • Controls (Self-Validation):

    • Positive Control: Add a known broad-spectrum inhibitor like Staurosporine. This validates that the assay can detect inhibition.

    • Negative Control (100% Activity): Add buffer with DMSO only. This establishes the baseline for maximum kinase activity.

• Kinase Reaction:

  • Add 5 µL of the 2X kinase/substrate solution to all wells.

  • Incubate for 10 minutes at room temperature to allow the inhibitor to bind to the kinase.

  • Initiate the reaction by adding 10 µL of the 2X ATP solution.

  • Incubate for 60 minutes at 30°C. The incubation time is optimized to ensure the reaction is in the linear range.

• Signal Detection (Using a commercial kit like ADP-Glo™):

  • Add 20 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Add 40 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes.

  • Read luminescence on a plate reader.

• Data Analysis:

  • Normalize the data using the negative (100% activity) and positive (0% activity) controls.

  • Plot the normalized percent inhibition against the log of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 2: Cell-Based Proliferation Assay

This protocol measures the effect of an inhibitor on the proliferation of a cancer cell line known to be dependent on the target kinase.

Causality: The choice of cell line is paramount. For an inhibitor targeting FGFR, one would use a cell line with a known FGFR fusion or activating mutation (e.g., RT112 cells). [8]A parental cell line lacking the target dependency should be run in parallel to assess general cytotoxicity versus on-target anti-proliferative effects.

Methodology:

• Cell Seeding:

  • Culture the chosen cancer cell line (e.g., K562 for Bcr-Abl) to ~80% confluency.

  • Trypsinize, count, and seed the cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) in 100 µL of complete medium.

  • Incubate for 24 hours to allow cells to attach.

• Compound Treatment:

  • Prepare a serial dilution of the test inhibitor in the appropriate cell culture medium.

  • Add 100 µL of the 2X inhibitor solution to the cells. Include DMSO-only wells as a vehicle control.

  • Incubate for 72 hours. This duration allows for multiple cell doublings, making inhibitory effects more pronounced.

• Viability Assessment (Using a commercial kit like CellTiter-Glo®):

  • Equilibrate the plate and reagents to room temperature.

  • Add 100 µL of CellTiter-Glo® Reagent to each well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Read luminescence on a plate reader.

• Data Analysis:

  • Calculate the percent viability relative to the vehicle control.

  • Plot viability against the log of inhibitor concentration and fit to a dose-response curve to determine the GI50 (concentration for 50% growth inhibition).

Conclusion and Future Outlook

The aminophenylpyridine scaffold remains a cornerstone of kinase inhibitor design, providing a robust and versatile platform for developing effective therapeutics. However, the field is dynamic. This guide has demonstrated that newer scaffolds, such as imidazopyrazines and pyrazolopyrimidines, offer compelling alternatives, particularly for achieving superior selectivity or employing covalent mechanisms to gain potency and durability of effect. [6][7] The choice of scaffold is not arbitrary; it is a strategic decision guided by the specific biology of the target kinase, the desired therapeutic profile, and the challenges of potential resistance mechanisms. As our understanding of kinase structure and function deepens, we can expect the development of even more sophisticated and precisely targeted inhibitors, moving beyond the ATP site to explore allosteric modulation and the targeting of kinase pseudoenzymes. The ultimate goal remains the same: to design molecules with maximal therapeutic impact and minimal patient burden.

References

• Al-Jubair, Z. A. (2024). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1). [Link]

• He, Y., et al. (2021). Discovery of Aminopyrazole Derivatives as Potent Inhibitors of Wild-Type and Gatekeeper Mutant FGFR2 and 3. ACS Medicinal Chemistry Letters, 12(5), 829–836. [Link]

• Manchanda, P., et al. (2017). Design, Synthesis, and Evaluation of the Kinase Inhibition Potential of Pyridylpyrimidinylaminophenyl Derivatives: Pyridylpyrimidinylaminophenyl Amides as Kinase Inhibitors. Archiv der Pharmazie, 350(5-6). [Link]

• Radi, M., et al. (2015). Targeting kinases with anilinopyrimidines: Discovery of N-phenyl-N'-[4-(pyrimidin-4-ylamino)phenyl]urea derivatives as selective inhibitors of class III receptor tyrosine kinase subfamily. Scientific Reports, 5, 16750. [Link]

• Wang, A., et al. (2022). 4-Aminopyrazolopyrimidine scaffold and its deformation in the design of tyrosine and serine/threonine kinase inhibitors in medicinal chemistry. RSC Medicinal Chemistry, 13(8), 923-946. [Link]

• Bose, D., et al. (2023). Role and mechanistic actions of protein kinase inhibitors as an effective drug target for cancer and COVID. Molecular and Cellular Biochemistry, 478(5), 1139-1162. [Link]

• Manchanda, P., et al. (2017). Design, Synthesis, and Evaluation of the Kinase Inhibition Potential of Pyridylpyrimidinylaminophenyl Derivatives. Archiv der Pharmazie, 350(5-6). [Link]

• Schenone, S., et al. (2015). Targeting kinases with anilinopyrimidines: discovery of N-phenyl-N'-[4-(pyrimidin-4-ylamino)phenyl]urea derivatives as selective inhibitors of class III receptor tyrosine kinase subfamily. Scientific Reports, 5, 16750. [Link]

• Foroumadi, A., et al. (2023). Imidazopyridine-based kinase inhibitors as potential anticancer agents: A review. Bioorganic Chemistry, 140, 106831. [Link]

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• 6. 4-Aminopyrazolopyrimidine scaffold and its deformation in the design of tyrosine and serine/threonine kinase inhibitors in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of Aminopyrazole Derivatives as Potent Inhibitors of Wild-Type and Gatekeeper Mutant FGFR2 and 3 - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Confirming the Covalent Binding Mechanism of Aminopyridine Inhibitors to FLT3

For drug development professionals and researchers in oncology, establishing the precise mechanism of action is paramount. For targeted covalent inhibitors (TCIs), this means unequivocally demonstrating the formation of a covalent bond with the intended target. This guide provides an in-depth, technically-focused framework for confirming the covalent binding of a hypothetical aminopyridine-based inhibitor to FMS-like Tyrosine Kinase 3 (FLT3), a critical target in Acute Myeloid Leukemia (AML).

While direct literature on a specific covalent aminopyridine FLT3 inhibitor is emerging, the principles and experimental workflows are well-established. We will draw upon validated methods used for confirming the mechanism of other covalent kinase inhibitors, such as the pyrimidine-based FLT3 inhibitor FF-10101, to provide a robust, comparative guide. The causality behind each experimental choice is explained to empower researchers to not just follow steps, but to understand and adapt them.

The Central Hypothesis: Covalent Inhibition of FLT3

FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that plays a pivotal role in the proliferation and survival of hematopoietic progenitor cells.[1] Activating mutations in FLT3 are found in approximately 30% of patients with Acute Myeloid Leukemia (AML), making it a key therapeutic target.[2] Covalent inhibitors offer a promising therapeutic strategy by forming a stable, irreversible bond with the target protein, leading to sustained inhibition.[3]

Our hypothetical aminopyridine inhibitor is designed to target a non-catalytic cysteine residue within the ATP-binding pocket of FLT3, such as Cysteine 695 (Cys695). This residue has been identified as a target for covalent inhibitors like FF-10101.[4][5] The core of our investigation is to validate the following two-step mechanism:

• Reversible Binding: The aminopyridine scaffold first docks non-covalently into the FLT3 active site.

• Covalent Bond Formation: A reactive electrophilic "warhead" on the inhibitor then forms a permanent covalent bond with the nucleophilic thiol group of the target cysteine residue.[6]

To rigorously test this, we will employ a multi-faceted approach, moving from initial biochemical evidence to definitive cellular and structural confirmation. Each step is designed to be self-validating, providing a clear and logical progression of evidence.

FLT3 Signaling and Covalent Inhibition

Experimental Workflow: A Step-by-Step Guide

The following workflow provides a logical sequence of experiments to confirm the covalent binding mechanism. It is crucial to include both the covalent inhibitor and a non-covalent analog (lacking the reactive warhead) as controls throughout the process to distinguish between reversible and irreversible effects.

Experimental Workflow for Covalent Binding Confirmation

Mass Spectrometry: The Direct Evidence of a Covalent Adduct

Rationale: The most direct method to confirm covalent bond formation is to measure the mass of the protein before and after incubation with the inhibitor. A mass increase corresponding to the molecular weight of the inhibitor demonstrates the formation of a protein-inhibitor adduct.

a) Intact Protein Mass Spectrometry

This technique provides the initial, high-level confirmation of covalent modification.

Protocol:

• Sample Preparation:

  • Prepare solutions of recombinant FLT3 kinase domain at a concentration of 1-5 µM in a suitable buffer (e.g., 50 mM HEPES, pH 7.5).

  • Prepare a stock solution of the aminopyridine covalent inhibitor and a non-covalent control in DMSO.

• Incubation:

  • Incubate FLT3 with a 5-10 fold molar excess of the covalent inhibitor.

  • As controls, incubate FLT3 with an equivalent concentration of the non-covalent analog and with DMSO alone.

  • Incubate all samples at room temperature for 1-2 hours.

• LC-MS Analysis:

  • Desalt the samples using a C4 ZipTip or similar reversed-phase cleanup method to remove excess inhibitor and non-volatile salts.

  • Analyze the samples by liquid chromatography-mass spectrometry (LC-MS) using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Deconvolute the resulting multi-charged spectra to determine the precise molecular weight of the protein in each sample.

Expected Results:

Sample	Expected Mass (Da)	Interpretation
FLT3 + DMSO	~33,000 (Unmodified FLT3)	Baseline mass of the protein.
FLT3 + Non-covalent Inhibitor	~33,000	No stable adduct formed.
FLT3 + Covalent Inhibitor	~33,450 (FLT3 + Inhibitor MW)	Covalent adduct formation confirmed.

Note: The exact mass of FLT3 will depend on the specific construct used. The mass of the hypothetical aminopyridine inhibitor is assumed to be ~450 Da.

b) Peptide Mapping Mass Spectrometry

This method pinpoints the exact amino acid residue that has been modified.

Protocol:

• Sample Preparation and Incubation:

  • Follow the same incubation procedure as for intact protein analysis.

• Reduction, Alkylation, and Digestion:

  • Denature the protein samples using urea or guanidinium chloride.

  • Reduce disulfide bonds with dithiothreitol (DTT).

  • Alkylate free cysteines with iodoacetamide (IAM) to prevent disulfide bond reformation. Crucially, this step is performed after the inhibitor has had a chance to react.

  • Digest the protein into smaller peptides using a protease such as trypsin.

• LC-MS/MS Analysis:

  • Separate the resulting peptides by reverse-phase liquid chromatography.

  • Analyze the peptides by tandem mass spectrometry (MS/MS).

  • Search the MS/MS data against the FLT3 protein sequence to identify peptides. Look for a peptide with a mass shift corresponding to the mass of the inhibitor.

  • The MS/MS fragmentation pattern of the modified peptide will confirm the exact site of modification (e.g., Cys695).

Expected Results: A peptide containing Cys695 from the covalent inhibitor-treated sample will show a mass increase equal to the inhibitor's molecular weight, while the corresponding peptide from the control samples will remain unmodified.

Washout Assay: Demonstrating Irreversible Functional Inhibition

Rationale: If an inhibitor binds covalently, its inhibitory effect should persist even after the unbound inhibitor is removed from the system. In contrast, a non-covalent inhibitor's effect will diminish upon washout as the binding equilibrium shifts.

Protocol:

• Cell Culture:

  • Use an AML cell line that is dependent on FLT3 signaling, such as MV4-11 (which harbors a FLT3-ITD mutation).

• Inhibitor Treatment:

  • Treat cells with the covalent inhibitor at a concentration known to be effective (e.g., 10x IC50).

  • Treat a separate set of cells with the non-covalent control inhibitor.

  • Incubate for 2-4 hours to allow for binding.

• Washout:

  • Pellet the cells by centrifugation.

  • Remove the inhibitor-containing media.

  • Wash the cells 2-3 times with fresh, inhibitor-free media.

• Resuspend and Assay:

  • Resuspend the washed cells in fresh media and plate them.

  • At various time points (e.g., 0, 4, 8, 24 hours) post-washout, assess FLT3 activity by measuring the phosphorylation of a downstream target like STAT5 or ERK via Western blot or a cell-based ELISA.

Expected Results:

Inhibitor Type	FLT3 Pathway Activity Post-Washout	Interpretation
Covalent Inhibitor	Remains suppressed over time	Irreversible inhibition.
Non-covalent Inhibitor	Recovers towards baseline levels	Reversible inhibition.

Cellular Thermal Shift Assay (CETSA): Confirming Target Engagement in a Cellular Milieu

Rationale: Ligand binding can stabilize a protein, increasing its resistance to thermal denaturation. CETSA measures this thermal stabilization to confirm that the inhibitor is engaging with its target within the complex environment of a living cell.[7][8]

Protocol:

• Cell Treatment:

  • Treat intact cells (e.g., MV4-11) with the covalent inhibitor or vehicle (DMSO) for 1-2 hours.

• Thermal Challenge:

  • Aliquot the cell suspensions into PCR tubes.

  • Heat the aliquots across a range of temperatures (e.g., 40°C to 70°C) for 3 minutes, followed by cooling.

• Cell Lysis and Separation:

  • Lyse the cells by freeze-thaw cycles or with a lysis buffer.

  • Separate the soluble protein fraction (containing stabilized, non-denatured protein) from the precipitated, denatured protein by centrifugation.

• Detection:

  • Analyze the amount of soluble FLT3 remaining at each temperature by Western blot or an antibody-based detection method like ELISA.

Expected Results:

Sample	Thermal Stability Profile	Interpretation
Vehicle (DMSO)	FLT3 denatures and precipitates at its characteristic melting temperature (Tm).	Baseline thermal stability.
Covalent Inhibitor	The melting curve of FLT3 shifts to a higher temperature (ΔTm > 0).	Target engagement and stabilization by the inhibitor.

Representative CETSA Data:

Temperature (°C)	% Soluble FLT3 (Vehicle)	% Soluble FLT3 (Covalent Inhibitor)
45	100	100
50	85	98
55	50 (Tm)	90
60	15	75
65	5	50 (Tm + ΔTm)

Site-Directed Mutagenesis: Pinpointing the Covalent Anchor

Rationale: To definitively prove that the covalent bond forms at a specific cysteine residue, that residue can be mutated to a non-nucleophilic amino acid, such as serine. If the inhibitor's covalent mechanism is dependent on this cysteine, the mutation should abrogate the irreversible binding and sustained inhibitory effects.

Protocol:

• Generate Mutant Construct:

  • Using a site-directed mutagenesis kit, generate a FLT3 expression construct where the target cysteine (e.g., Cys695) is replaced with a serine (C695S).

• Express and Validate:

  • Express both wild-type (WT) FLT3 and the C695S mutant in a suitable cell line.

  • Confirm that the C695S mutation does not grossly alter the protein's folding or basal kinase activity.

• Repeat Key Assays:

  • Intact Protein Mass Spectrometry: Incubate the C695S mutant protein with the covalent inhibitor. No mass shift should be observed.

  • Washout Assay: Perform the washout experiment in cells expressing the C695S mutant. The inhibitory effect of the covalent compound should now be reversible, similar to the non-covalent control.

Expected Results:

Assay	Wild-Type FLT3	C695S Mutant FLT3	Interpretation
Mass Spectrometry	Mass shift observed	No mass shift	Cys695 is the site of covalent modification.
Washout Assay	Sustained inhibition	Recovery of activity	Cys695 is required for irreversible inhibition.

X-ray Crystallography: Visualizing the Bond

Rationale: The ultimate confirmation of a covalent binding mechanism is to visualize the electron density corresponding to the covalent bond between the inhibitor and the target protein.

Protocol:

• Protein Crystallization:

  • Crystallize the FLT3 kinase domain in complex with the aminopyridine inhibitor. This can be achieved by co-crystallization (crystallizing the protein in the presence of the inhibitor) or by soaking pre-formed FLT3 crystals with the inhibitor.

• Data Collection and Structure Determination:

  • Collect X-ray diffraction data from a high-quality crystal.

  • Solve the crystal structure and refine the model.

• Analysis:

  • Examine the electron density map in the active site. Clear and continuous electron density between the inhibitor's warhead and the sulfur atom of Cys695 provides unambiguous evidence of a covalent bond.

Expected Results: The final refined structure will show the aminopyridine inhibitor covalently attached to the side chain of Cys695 within the ATP-binding pocket of the FLT3 kinase domain.

Conclusion

Confirming the covalent binding mechanism of an aminopyridine inhibitor to FLT3 requires a rigorous, multi-pronged experimental approach. By systematically progressing through mass spectrometry, functional cellular assays, site-directed mutagenesis, and finally, structural biology, researchers can build an unassailable case for the inhibitor's mechanism of action. This comprehensive validation is not merely an academic exercise; it is a critical component of preclinical development, providing a solid foundation for understanding an inhibitor's potency, selectivity, and potential resistance mechanisms, ultimately paving the way for its translation into a life-saving therapeutic.

References

• Sutanto, F., Konstantinidou, M., & Dömling, A. (2020). Covalent inhibitors: a rational approach to drug discovery. RSC Medicinal Chemistry, 11(8), 876-884. [Link]

• Zhang, J., et al. (2021). Discover Novel Covalent Inhibitors Targeting FLT3 through Hybrid Virtual Screening Strategy. Biological and Pharmaceutical Bulletin, 44(12), 1851-1858. [Link]

• Levis, M. J., et al. (2022). A phase 1 study of the irreversible FLT3 inhibitor FF-10101 in relapsed or refractory acute myeloid leukemia. Blood Advances, 6(9), 2776-2786. [Link]

• Smith, C. C., et al. (2022). The irreversible FLT3 inhibitor FF-10101 is active against a diversity of FLT3 inhibitor resistance mechanisms. Molecular Cancer Therapeutics, 21(5), 735-745. [Link]

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• Daver, N., et al. (2019). Targeting FLT3 mutations in AML: review of current knowledge and evidence. Leukemia, 33(2), 299-312. [Link]

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• Al-awar, R., et al. (2016). A practical guide for the assay-dependent characterisation of irreversible inhibitors. RSC Advances, 6(10), 8441-8452. [Link]

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• Bömer, U., et al. (2019). Modulation of FLT3 signal transduction through cytoplasmic cysteine residues indicates the potential for redox regulation. Redox Biology, 27, 101325. [Link]

• Chen, Y., et al. (2021). Design, synthesis and biological evaluation of 8-phenylquinazolin-2-amine derivatives as FLT3 covalent inhibitors targeting cysteine 828 in the ATP pocket. European Journal of Medicinal Chemistry, 223, 113645. [Link]

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• An, H., & Yu, J. Q. (2020). Covalent Versus Non-covalent Enzyme Inhibition: Which Route Should We Take? A Justification of the Good and Bad from Molecular Modelling Perspective. Journal of Chemical Information and Modeling, 60(4), 1943-1953. [Link]

• Choudhary, S., et al. (2024). Landscape of FLT3 Variations Associated with Structural and Functional Impact on Acute Myeloid Leukemia: A Computational Study. International Journal of Molecular Sciences, 25(6), 3349. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-(4-Aminophenyl)pyridin-4-amine

This document provides essential procedural guidance for the safe handling and disposal of 3-(4-aminophenyl)pyridin-4-amine. As a research chemical, its hazard profile necessitates a rigorous and compliant approach to waste management to ensure the safety of laboratory personnel and protect the environment. This guide is designed for researchers, scientists, and drug development professionals, offering a framework built on established safety protocols for analogous chemical structures.

Disclaimer: No specific Safety Data Sheet (SDS) for 3-(4-aminophenyl)pyridin-4-amine is widely available. Therefore, the safety and disposal protocols outlined herein are synthesized from data on structurally similar compounds, including aminopyridines and aromatic amines. All procedures must be conducted in accordance with your institution's specific waste management policies and local, state, and federal regulations.

Hazard Identification and Risk Assessment: An Evidence-Based Approach

Due to its structure, featuring both a pyridine ring and aromatic amine moieties, 3-(4-aminophenyl)pyridin-4-amine is presumed to be a hazardous substance. Aromatic amines as a class are noted for their potential toxicity, and aminopyridines are known for their acute toxicity and irritant properties.[1] The risk assessment is based on hazard classifications for close structural analogs.

Table 1: Inferred GHS Hazard Classifications

Hazard Class	GHS Code	Hazard Statement	Inferred Pictogram
Acute Oral Toxicity	H300 / H301	Fatal or Toxic if swallowed.[2][3][4][5]	💀
Acute Dermal Toxicity	H311	Toxic in contact with skin.[4][5][6]	💀
Skin Corrosion/Irritation	H314 / H315	Causes severe skin burns and eye damage or causes skin irritation.[2][3][4][5][7]	corrosive
Serious Eye Damage	H318	Causes serious eye damage.[2][4]	corrosive
Respiratory Irritation	H335	May cause respiratory irritation.[2][3][5][6]	❗
Aquatic Toxicity	H411	Toxic to aquatic life with long lasting effects.[4][8]	environmental

The primary risks associated with this compound are its high acute toxicity if ingested or absorbed through the skin, its potential to cause severe skin and eye damage, and its environmental toxicity.[4][5][8] Safe handling and proper waste disposal are therefore critical to mitigate these risks.[1]

Personal Protective Equipment (PPE): Your First Line of Defense

A self-validating safety protocol begins with rigorous adherence to PPE standards. The following equipment must be worn at all times when handling 3-(4-aminophenyl)pyridin-4-amine, including during weighing, transfer, and waste packaging.

• Hand Protection: Use chemically resistant nitrile gloves.[9] Always inspect gloves for tears or punctures before use. Employ proper glove removal technique to avoid skin contact.[3]

• Eye and Face Protection: Wear safety glasses with side shields or, preferably, chemical safety goggles.[3] If there is a splash risk, a face shield should be worn in addition to goggles.[3][7]

• Skin and Body Protection: A laboratory coat is mandatory.[7] Ensure it is fully buttoned. For larger quantities or in case of a significant spill, consider a chemically resistant apron or suit.

• Respiratory Protection: All handling of the solid compound should occur in a certified chemical fume hood to prevent inhalation of dust.[3] If a fume hood is not available or if aerosolization is possible, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates is required.[2][10]

Spill Management Protocol

Accidents require a prepared, systematic response. The following steps should be taken for a small-scale laboratory spill.

• Immediate Response:

  • Alert all personnel in the immediate vicinity and your laboratory supervisor.[10]

  • If the substance is volatile or creates significant dust, evacuate the area.[2][6]

  • Eliminate all sources of ignition.

• Containment and Cleanup:

  • Don the appropriate PPE as described in Section 2.

  • Prevent the spread of the solid material. For powders, gently cover with a plastic-backed absorbent pad. For solutions, create a dike around the spill using an inert absorbent material like vermiculite, sand, or cat litter.[9][11]

  • Carefully sweep or scoop the spilled solid and absorbent material, working from the outside in to minimize dust generation.[3][7][8]

  • Place all contaminated materials into a suitable, sealable container for hazardous waste.[12]

• Decontamination:

  • Wipe the spill area with a decontamination solution. Commercially available solutions for aromatic amines can be used.[13]

  • If a commercial solution is not available, use a cloth dampened with a soapy water solution, followed by clean water rinses. Be aware that this does not neutralize the chemical but merely transfers it to the cleaning materials.

  • All cleaning materials (wipes, pads, etc.) are considered hazardous waste and must be placed in the sealed waste container.

• Waste Packaging:

  • Securely close the hazardous waste container.

  • Decontaminate the exterior of the container.

  • Label the container clearly as "Hazardous Waste" with the full chemical name: "3-(4-Aminophenyl)pyridin-4-amine Spill Debris."

Waste Disposal Workflow: A Step-by-Step Guide

The ultimate disposal of this compound must be handled by professionals. Your responsibility is to ensure it is collected, packaged, and labeled correctly for pickup. Never dispose of this chemical in the standard trash or down the drain.[9]

Caption: Decision Workflow for Proper Disposal.

Procedural Steps:

• Waste Segregation: This chemical waste must be segregated as a hazardous solid organic amine waste.[14] Do not mix it with other waste streams like halogenated solvents, acids, or oxidizers without consulting compatibility charts.

• Containerization: Collect all waste—including unused pure compound, contaminated gloves, weigh boats, and spill debris—in a dedicated, compatible container with a secure lid.

• Labeling: Affix a hazardous waste label to the container. The label must include the full chemical name, the approximate quantity, relevant hazard warnings (e.g., "Toxic," "Corrosive," "Marine Pollutant"), and the date you first added waste to the container.

• Storage: Store the sealed and labeled container in a designated and properly ventilated hazardous waste satellite accumulation area, away from incompatible materials. The container should be kept closed at all times except when adding waste.

• Final Disposal: Arrange for the waste to be collected by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[3][4][7] The standard and recommended disposal method for this type of compound is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize toxic combustion byproducts, such as oxides of nitrogen (NOx).[15][16][17][18]

Advanced Protocol: Chemical Degradation (For Trained Personnel Only)

In some research settings, chemical degradation may be considered to render small amounts of waste non-hazardous. This procedure is complex, generates its own waste stream, and should only be performed by experienced chemists with prior institutional approval.

One established method for the degradation of aromatic amines involves oxidation with acidified potassium permanganate.[14]

Protocol: Oxidation of 3-(4-Aminophenyl)pyridin-4-amine

CAUTION: This procedure can be exothermic and requires careful, slow addition of reagents.

• In a suitably large flask within a fume hood, dissolve the aromatic amine waste in a 1.7 N sulfuric acid solution. The ratio should be approximately 0.01 moles of the amine per 3 liters of acid.

• Slowly, and with constant stirring, add a 0.2 M solution of potassium permanganate. A deep purple color will persist once an excess has been added.

• Allow the mixture to stand at room temperature for a minimum of 8 hours to ensure complete oxidation.

• Quench the excess permanganate by slowly adding solid sodium bisulfite until the purple color disappears, resulting in a clear or brownish solution.

• The resulting solution must be neutralized and then disposed of as aqueous hazardous waste, following all institutional and local regulations.

This process chemically alters the hazardous compound, but the final mixture still requires proper disposal. It is generally more practical and safer to dispose of the original compound directly through a licensed vendor.

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